Cas no 1353953-85-1 (2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride)

• Product Name: 2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride
• CAS No: 1353953-85-1
• MF: C₆H₈BrClN₂S
• MW: 255.563117980957
• CID: 2156240
• Update Time: 2025-05-20

2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride
• 2-(bromomethyl)-3-(methylthio)pyrazine hydrochloridee
• AM92584

• Inchi： 1S/C6H7BrN2S.ClH/c1-10-6-5(4-7)8-2-3-9-6;/h2-3H,4H2,1H3;1H
• InChI Key： WKLIWDRXXAQVGD-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=CN=1)SC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 102
• Topological Polar Surface Area: 51.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride

2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride: A Comprehensive Overview

2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride (CAS No. 1353953-85-1) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, with its unique structural features, has emerged as a valuable intermediate in the development of novel therapeutic agents and advanced materials. The CAS No. 1353953-85-1 identifier ensures its precise identification within the scientific community, facilitating seamless communication and collaboration across disciplines.

The molecular structure of 2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride is characterized by a pyrazine ring system, which serves as the core framework. The pyrazine moiety is further substituted with a bromomethyl group at the 2-position and a methylthio group at the 3-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various applications. The presence of the bromomethyl group introduces reactivity that can be exploited in nucleophilic substitution reactions, while the methylthio group contributes to sulfur-based interactions, enhancing the compound's potential in bioactive applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride through multi-step processes involving strategic functional group transformations. Researchers have employed methodologies such as nucleophilic aromatic substitution, alkylation, and thiolation to construct this compound with high purity and yield. These synthetic routes not only highlight the compound's accessibility but also underscore its importance as an intermediate in drug discovery and material science.

In terms of applications, 2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride has shown promise in several domains. In pharmacology, it has been investigated as a potential lead compound for developing anti-inflammatory and antitumor agents. Its ability to modulate key cellular pathways makes it a compelling candidate for further exploration in preclinical studies. Additionally, in materials science, this compound has been utilized as a building block for constructing advanced polymers and hybrid materials with tailored electronic properties.

Recent studies have delved into the mechanistic insights of 2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride in biological systems. For instance, researchers have examined its interaction with enzymes involved in inflammation and cancer progression. These studies have revealed that the compound exhibits selective inhibitory effects on certain enzyme targets, suggesting its potential as a therapeutic agent with minimal off-target effects.

Moreover, the methylthio group within the molecule has been found to enhance its bioavailability and stability in physiological conditions. This feature is particularly advantageous for drug delivery applications, where maintaining therapeutic concentrations is critical. Ongoing research aims to optimize the pharmacokinetic properties of this compound to further enhance its therapeutic potential.

In conclusion, 2-(Bromomethyl)-3-(methylthio)pyrazine hydrochloride (CAS No. 1353953-85-1) stands out as a versatile and promising compound with diverse applications across multiple scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within organic chemistry and pharmacology.